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Compound of Interest

Compound Name: 6-Chloro-7-deazaguanine

Cat. No.: B559664

Essential Safety and Handling Guide for 6-Chloro-7-
deazaguanine

This guide provides critical safety and logistical information for the handling and disposal of 6-
Chloro-7-deazaguanine, a compound used by researchers, scientists, and drug development
professionals. The following procedures are designed to ensure the safe execution of
laboratory work.

Hazard Identification and Classification

6-Chloro-7-deazaguanine is classified with the following hazard statement:
e H319: Causes serious eye irritation.

The signal word for this chemical is Warning.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 6-Chloro-7-deazaguanine is
provided below.
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Property Value Reference
CAS Number 84955-31-7 [1]
Molecular Formula C6H5CIN4 [1]
Molecular Weight 168.58 g/mol [11[2]
Physical Form Solid

Melting Point 215-220 °C

Boiling Point 472.3 °C at 760 mmHg

Storage Temperature -20°C, stored under nitrogen [3]

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling 6-Chloro-7-deazaguanine
to ensure the appropriate level of personal protective equipment is used. The following table
outlines the recommended PPE.
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PPE Category

Recommendation

Rationale & Best Practices

Eye and Face Protection

Chemical safety goggles or a
full-face shield.[4][5]

To protect against dust
particles and splashes that can

cause serious eye irritation.

Skin and Body Protection

A lab coat or chemical-

resistant coveralls.[6]

To protect skin and clothing

from contamination.

Hand Protection

Chemical-resistant gloves.
Nitrile gloves offer splash
protection but should be
changed frequently. For
prolonged contact, gloves
made of more resistant
materials like Viton™ are

recommended.[7]

Standard laboratory gloves
may not be sufficient for
prolonged exposure to
halogenated compounds.
Always inspect gloves for tears
or punctures before and during

use.[7]

Respiratory Protection

A NIOSH-approved air-
purifying respirator with a
particulate filter is
recommended, especially
when handling the powder
outside of a containment

system.[6]

To prevent inhalation of the
solid powder, particularly when

weighing and transferring.

Operational Plan: Step-by-Step Handling

Procedures

All work with 6-Chloro-7-deazaguanine should be conducted in a designated area, such as a

chemical fume hood with a face velocity of at least 100 feet per minute.[7]

Preparation

o Designate a Work Area: Cordon off a specific area within a chemical fume hood for handling

6-Chloro-7-deazaguanine.
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o Assemble Materials: Before starting, gather all necessary equipment, including the correct
PPE, disposable weighing papers or boats, spatulas, and clearly labeled waste containers.

[7]

e Minimize Quantities: Use the smallest amount of the compound necessary for the
experiment to minimize waste and potential exposure.[7]

Experimental Protocol
e Weighing:

o Perform all weighing of the solid compound inside a chemical fume hood to control dust.[7]
o Use a disposable weigh boat to prevent cross-contamination.[7]
o Handle the solid with care to avoid generating dust.[7]
e Solution Preparation:
o Slowly add the solid 6-Chloro-7-deazaguanine to the solvent to prevent splashing.[7]
o Keep the container covered as much as possible during dissolution.[7]
e Experimental Use:
o Conduct all manipulations of the compound within the designated handling area.

o Keep all containers with 6-Chloro-7-deazaguanine sealed when not in use.[7]

Post-Handling

e Decontamination:

o Wipe down all work surfaces in the fume hood with a suitable solvent (e.g., 70% ethanol)
to remove any residual contamination.[7]

o Decontaminate all reusable equipment according to established laboratory procedures.[7]

e PPE Removal:
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o Remove PPE in the correct order to avoid cross-contamination.

o Dispose of single-use PPE in the designated hazardous waste container.

Emergency Procedures

Incident Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ) ]

upper and lower eyelids. Seek immediate

medical attention.

Immediately remove contaminated clothing and
Skin Contact wash the affected skin with soap and water.

Seek medical attention if irritation develops.

) Move the person to fresh air. If breathing is
Inhalation o ) ) ) )
difficult, seek immediate medical attention.

) Do NOT induce vomiting. Rinse mouth with
Ingestion ) i ) i
water. Seek immediate medical attention.[7]

1. Evacuate and Secure: Alert others and
restrict access to the spill area. 2. Don PPE:
Wear appropriate PPE, including a respirator. 3.
Contain: Cover the spill with an inert absorbent
Spil material (e.g., vermiculite, sand). 4. Collect:
Carefully sweep the absorbed material into a
labeled, sealable hazardous waste container. 5.
Decontaminate: Clean the spill area with a
suitable solvent and collect the cleaning

materials as hazardous waste.[7]

Disposal Plan

Proper disposal of 6-Chloro-7-deazaguanine and any contaminated materials is crucial to
prevent environmental contamination.
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o Waste Segregation: All solid waste contaminated with 6-Chloro-7-deazaguanine (e.g.,
gloves, weighing paper, pipette tips) should be collected in a dedicated, clearly labeled
hazardous waste container.[6]

o Labeling: Clearly label all waste containers with the full chemical name ("6-Chloro-7-
deazaguanine") and indicate that it is a halogenated organic compound.

» Disposal Method: Halogenated organic wastes are typically disposed of through high-
temperature incineration by a licensed hazardous waste disposal company.[7] Consult your
institution's Environmental Health and Safety (EHS) department for specific disposal
procedures.[7]

Visual Workflow and Logic Diagrams
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Caption: A logical workflow for the safe handling of 6-Chloro-7-deazaguanine.
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Caption: Emergency spill response protocol for 6-Chloro-7-deazaguanine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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